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Compound of Interest

Compound Name: 2-Methylhexanal

Cat. No.: B3058890 Get Quote

Essential guidelines for the safe handling and disposal of 2-Methylhexanal, ensuring the

safety of laboratory personnel and compliance with environmental regulations.

For researchers, scientists, and drug development professionals, the proper management of

chemical waste is paramount. 2-Methylhexanal, a flammable and irritating compound, requires

careful handling and adherence to specific disposal protocols to mitigate risks and ensure

regulatory compliance. This guide provides essential, step-by-step information for the safe

disposal of 2-Methylhexanal in a laboratory setting.

Immediate Safety and Handling
Before beginning any disposal procedure, it is crucial to be aware of the hazards associated

with 2-Methylhexanal. According to the Globally Harmonized System (GHS) of Classification

and Labelling of Chemicals, 2-Methylhexanal is classified as a highly flammable liquid and

vapor that causes skin and eye irritation, and may cause respiratory irritation.[1] Therefore,

appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant

gloves, and a lab coat, must be worn at all times. All handling of 2-Methylhexanal should be

conducted in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Procedure
The disposal of 2-Methylhexanal must be managed through a licensed hazardous waste

disposal service.[2][3] Under no circumstances should it be disposed of down the drain or in

regular trash.
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Waste Identification and Classification: 2-Methylhexanal is classified as a hazardous waste

due to its flammability.[1][2] It is likely to be assigned the EPA hazardous waste code D001

for ignitability, which applies to liquids with a flashpoint below 140°F.[4][5][6]

Containerization:

Use a dedicated, properly labeled, and leak-proof container for the collection of 2-
Methylhexanal waste. The container must be compatible with the chemical.

The container must be clearly labeled with the words "Hazardous Waste," the full chemical

name "2-Methylhexanal," and the associated hazards (e.g., Flammable, Irritant).

Storage:

Store the hazardous waste container in a designated, well-ventilated, and secure area

away from heat, sparks, and open flames.

Ensure the storage area is inaccessible to unauthorized personnel.

Keep the container tightly closed when not in use.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.

Provide the EHS department with accurate information about the waste, including its

composition and volume.

Follow all institutional procedures for hazardous waste pickup requests.

Documentation:

Maintain a log of the accumulated hazardous waste, including the date and amount of 2-
Methylhexanal added to the container.

Retain all documentation related to the disposal of the hazardous waste, including the

manifest provided by the disposal company.
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Quantitative Data Summary
Property Value Source

GHS Hazard Class

Flammable Liquid Category

2/4, Skin Irritant Category 2,

Eye Irritant Category 2A,

Specific target organ toxicity

(single exposure) Category 3

[1][2]

GHS Hazard Statements

H225/H227: Highly flammable

liquid and vapor / Combustible

liquid, H315: Causes skin

irritation, H319: Causes

serious eye irritation, H332:

Harmful if inhaled, H335: May

cause respiratory irritation

[1][2]

EPA Hazardous Waste Code

(Probable)
D001 (Ignitable) [4][5][6]
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2-Methylhexanal Disposal Workflow

On-Site Handling

Disposal Process

Final Disposition

Identify 2-Methylhexanal as Hazardous Waste

Wear Appropriate PPE

Collect in Labeled, Compatible Container

Store in Designated Safe Area

Contact Environmental Health & Safety (EHS)

Schedule Hazardous Waste Pickup

Complete Waste Manifest

Transport by Licensed Waste Hauler

Dispose at Approved Hazardous Waste Facility

Click to download full resolution via product page

Figure 1. Step-by-step workflow for the proper disposal of 2-Methylhexanal.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of 2-Methylhexanal, protecting both themselves and the environment. Always consult

your institution's specific guidelines and the Safety Data Sheet (SDS) for the most detailed and

up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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